Cas no 933713-93-0 (2-Thiazolepropanoic acid, α-oxo-)

• Product Name: 2-Thiazolepropanoic acid, α-oxo-
• CAS No: 933713-93-0
• MF: C₆H₅NO₃S
• MW: 171.173800230026
• CID: 5225516
• PubChem ID: 10125104
• Update Time: 2025-09-22

2-Thiazolepropanoic acid, α-oxo- Chemical and Physical Properties

Names and Identifiers

• 2-Thiazolepropanoic acid, α-oxo-
• 2-oxo-3-(1,3-thiazol-2-yl)propanoic acid

• Inchi： 1S/C6H5NO3S/c8-4(6(9)10)3-5-7-1-2-11-5/h1-2H,3H2,(H,9,10)
• InChI Key： YJIVKVSPMNNEPZ-UHFFFAOYSA-N
• SMILES： C1N=C(CC(C(O)=O)=O)SC=1

Computed Properties

• Exact Mass: 170.99901420g/mol
• Monoisotopic Mass: 170.99901420g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 95.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Keto acids and derivatives Alpha-keto acids and derivatives